Cas no 1159-15-5 (Tosyl-L-arginine)

• Product name: Tosyl-L-arginine
• CAS No: 1159-15-5
• MF: C₁₃H₂₀N₄O₄S
• MW: 328.3873
• MDL: MFCD00019732
• CID: 40940
• PubChem ID: 52501

Tosyl-L-arginine Chemical and Physical Properties

Names and Identifiers

• N-p-Tosyl-L-arginine
• Tos-Arg-OH
• Nalpha-Tosyl-L-arginine
• N-(P)-Tosyl-L-arginine
• N~2~-[(4-methylphenyl)sulfonyl]-L-arginine
• Nalpha-Tosyl-L-arginine n-Hydrate
• Nα-Tosyl-L-arginine
• P-TOSYL-L -ARGININE
• TOS-ARGININE
• Tos-L-Arg-OH
• Nalpha-p-Toluenesulfonyl-L-Arginine
• Nα-p-Toluenesulfonyl-L-arginine
• N-Tosyl-L-arginine
• tosyl-l-arginine
• p-TOSYL-L-ARGININE
• L-Arginine, N2-[(4-methylphenyl)sulfonyl]-
• tosyl arginine
• p-tosyl-l-arg
• N2-[(4-Methylphenyl)sulfonyl]-L-arginine
• PubChem18965
• p-toluenesulfonyl-l-arginine
• Jsp001143
• N-Tosyl-L-Arginine, AldrichCPR
• STL466182
• T974
• AX8017650
• ST24031922
• N~2~-[(4
• (2S)-5-carbamimidamido-2-(4-methylbenzenesulfonamido)pentanoic acid
• CS-W009860
• 5-CARBAMIMIDAMIDO-2-(4-METHYLBENZENESULFONAMIDO)PENTANOIC ACID
• EN300-303021
• (S)-5-guanidino-2-(4-methylphenylsulfonamido)pentanoic acid
• MFCD00019732
• SCHEMBL1509767
• AKOS005175155
• DS-16194
• T0684
• N-Tosyl-L-arginine (Tos-L-Arg-OH)
• HY-W009144
• 1159-15-5
• J-003333
• H10775
• M03111
• ALBB-015809
• (2S)-5-(diaminomethylideneamino)-2-[(4-methylphenyl)sulfonylamino]pentanoic acid
• L-arginine, N~2~-[(4-methylphenyl)sulfonyl]-
• KFNRNFXZFIRNEO-NSHDSACASA-N
• Tosyl-L-arginine

• MDL： MFCD00019732
• Inchi： 1S/C13H20N4O4S/c1-9-4-6-10(7-5-9)22(20,21)17-11(12(18)19)3-2-8-16-13(14)15/h4-7,11,17H,2-3,8H2,1H3,(H,18,19)(H4,14,15,16)/t11-/m0/s1
• InChI Key： KFNRNFXZFIRNEO-NSHDSACASA-N
• SMILES： S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(N([H])[C@]([H])(C(=O)O[H])C([H])([H])C([H])([H])C([H])([H])/N=C(\N([H])[H])/N([H])[H])(=O)=O

Computed Properties

• Exact Mass: 328.12100
• Monoisotopic Mass: 328.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Tautomer Count: 2
• Topological Polar Surface Area: 156
• Surface Charge: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.4200
• Boiling Point: 591.3°C at 760 mmHg
• PSA: 153.75000
• LogP: 2.65240
• Solubility: Not determined

Tosyl-L-arginine Security Information

• Hazard Statement： H302-H315-H319-H335
• Hazardous Material transportation number：1397
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• Packing Group：I
• Safety Term：4.3
• Hazard Level：4.3
• Packing Group：I
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Tosyl-L-arginine Customs Data

• HS CODE：2935009090
• Customs Data：

  China Customs Code:

  2935009090

  Overview:

  2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Tosyl-L-arginine

Comprehensive Guide to Tosyl-L-arginine (CAS No. 1159-15-5): Properties, Applications, and Research Insights

Tosyl-L-arginine (CAS No. 1159-15-5) is a chemically modified derivative of the amino acid L-arginine, where a tosyl (p-toluenesulfonyl) group is attached to the guanidine moiety. This modification enhances its stability and specificity in biochemical applications, making it a valuable tool in peptide synthesis, enzyme inhibition studies, and pharmaceutical research. The compound’s unique structure allows it to serve as a protease substrate or inhibitor, particularly in studies involving trypsin-like enzymes.

In recent years, Tosyl-L-arginine has gained attention due to its role in drug discovery and biomedical research. Researchers frequently search for "Tosyl-L-arginine uses" or "CAS 1159-15-5 applications" to explore its potential in cancer therapy, inflammatory disease models, and vascular biology. Its ability to modulate nitric oxide synthase (NOS) activity has also sparked interest in cardiovascular research, aligning with the growing focus on precision medicine and targeted therapies.

The synthesis of Tosyl-L-arginine involves the protection of L-arginine with a tosyl group, a process critical for maintaining its reactivity in solid-phase peptide synthesis (SPPS). This method is widely discussed in forums and publications, with queries like "how to synthesize Tosyl-L-arginine" or "SPPS protecting groups" reflecting user interest. The compound’s high purity (>98%) and water solubility further contribute to its utility in bioconjugation and diagnostic assay development.

From an industrial perspective, Tosyl-L-arginine is often compared to other arginine derivatives, such as Nitro-L-arginine or Acetyl-L-arginine, due to its enhanced stability under physiological conditions. Searches for "Tosyl-L-arginine vs. other arginine analogs" highlight its niche in enzyme kinetics and signal transduction studies. Additionally, its compatibility with HPLC and mass spectrometry makes it a preferred standard in analytical chemistry workflows.

Emerging trends in bioorganic chemistry have positioned Tosyl-L-arginine as a key player in peptide-based drug design. With the rise of AI-driven molecular modeling, researchers are investigating its binding affinities and conformational dynamics to optimize therapeutic peptides. Queries like "Tosyl-L-arginine in computational chemistry" or "machine learning for peptide optimization" underscore this intersection of traditional biochemistry and cutting-edge technology.

In summary, Tosyl-L-arginine (CAS No. 1159-15-5) bridges fundamental science and applied research, offering versatility in biochemical assays, drug development, and diagnostic tools. Its relevance in personalized medicine and biotechnology ensures continued demand, while ongoing studies explore novel applications in neuroscience and immunology. For laboratories and manufacturers, understanding its properties and optimizing its use remain critical to advancing life sciences innovation.